Cas no 1808068-74-7 (4-Pentyn-2-ol, 1-amino-, (2S)-)

• Product Name: 4-Pentyn-2-ol, 1-amino-, (2S)-
• CAS No: 1808068-74-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD28954041
• CID: 5162371
• PubChem ID: 119031797
• Update Time: 2025-06-25

4-Pentyn-2-ol, 1-amino-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-2-ol, 1-amino-, (2S)-

• MDL： MFCD28954041
• Inchi： 1S/C5H9NO/c1-2-3-5(7)4-6/h1,5,7H,3-4,6H2/t5-/m0/s1
• InChI Key： ZVZGGDQXPNJDCH-YFKPBYRVSA-N
• SMILES： C(N)[C@@H](O)CC#C

Additional information on 4-Pentyn-2-ol, 1-amino-, (2S)-

4-Pentyn-2-ol, 1-amino-, (2S)-: A Comprehensive Overview

4-Pentyn-2-ol, 1-amino-, (2S)-, also known by its CAS number 1808068-74-7, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a pentynol backbone and an amino group at the terminal position. The (2S) configuration denotes the stereochemistry at the second carbon atom, which is crucial for its biological activity and chemical reactivity.

The molecular formula of 4-Pentyn-2-ol, 1-amino-, (2S)- is C5H9NO, with a molecular weight of approximately 93.13 g/mol. Its structure consists of a five-carbon chain with a triple bond between carbons 3 and 4, an alcohol group at carbon 2, and an amino group at carbon 1. This configuration makes it a valuable building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 4-Pentyn-2-ol, 1-amino-, (2S)- in drug discovery. Researchers have explored its role as a precursor for synthesizing complex natural products and bioactive compounds. For instance, its ability to undergo various click reactions has made it an essential component in the construction of peptidomimetics and macrocyclic compounds. These advancements underscore its importance in medicinal chemistry and pharmacology.

In addition to its role in drug discovery, 4-Pentyn-2-ol, 1-amino-, (2S)- has found applications in materials science. Its triple bond functionality allows for the formation of robust polymer networks through cycloaddition reactions. This property has been leveraged in the development of high-performance polymers for use in electronics and biomedical devices. The stereochemistry at the second carbon atom further enhances the control over polymer properties, making it a valuable asset in material design.

The synthesis of 4-Pentyn-2-ol, 1-amino-, (2S)- involves several methodologies that have been optimized over recent years. One common approach involves the hydrocyanation of terminal alkynes followed by reduction to yield the corresponding alcohol. Another method utilizes enzymatic catalysis to achieve high enantioselectivity during the synthesis process. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The biological activity of 4-Pentyn-2-ol, 1-amino-, (2S)- has been extensively studied in vitro and in vivo models. It has demonstrated potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Furthermore, its role as a chiral building block has facilitated the development of enantioselective catalysts for asymmetric synthesis.

In terms of safety and handling, 4-Pentyn-2-ol, 1-amino-, (2S)- should be treated with care due to its reactive nature. Proper ventilation and protective equipment are recommended during handling to minimize exposure risks. Additionally, its environmental impact has been assessed under various conditions to ensure sustainable practices during its production and use.

The future outlook for 4-Pentyn-2-ol, 1-amino-, (2S)- is promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its unique properties make it a candidate for developing eco-friendly materials and processes that align with global sustainability goals.